
Application Notes and Protocols: Preparation of
MetAP-2-IN-6 Stock Solution

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MetAP-2-IN-6

Cat. No.: B3053320 Get Quote

These application notes provide a detailed protocol for the preparation, storage, and handling

of stock solutions of MetAP-2-IN-6, a potent inhibitor of Methionine Aminopeptidase 2

(MetAP2). This guide is intended for researchers, scientists, and drug development

professionals working in areas such as cancer research and angiogenesis.

Introduction
MetAP-2-IN-6 is a small molecule inhibitor of Methionine Aminopeptidase 2 (MetAP2), an

enzyme crucial for the processing of newly synthesized proteins.[1] MetAP2 plays a significant

role in angiogenesis, the formation of new blood vessels, which is a critical process for tumor

growth and metastasis.[2] By inhibiting MetAP2, MetAP-2-IN-6 can disrupt these processes,

making it a valuable tool for research in oncology and other conditions mediated by

angiogenesis.[3]

The proper preparation and storage of a MetAP-2-IN-6 stock solution are critical for ensuring

the reproducibility and accuracy of experimental results. This document provides a

comprehensive guide to achieve this.

Quantitative Data Summary
The following table summarizes the key quantitative data for MetAP-2-IN-6.
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Property Value

Molecular Weight 224.06 g/mol

CAS Number 5301-98-4

Appearance Off-white to light yellow solid

Solubility in DMSO 50 mg/mL (223.15 mM)

Storage of Solid -20°C for 3 years; 4°C for 2 years

Storage of Stock Solution -80°C for 6 months; -20°C for 1 month

Signaling Pathway of MetAP-2 Inhibition
MetAP-2-IN-6 exerts its biological effects by inhibiting the enzymatic activity of MetAP2. This

enzyme is responsible for cleaving the N-terminal methionine from nascent polypeptide chains,

a crucial step in protein maturation.[4] Inhibition of MetAP2 can lead to the activation of the

tumor suppressor p53 and its downstream target p21, resulting in cell cycle arrest in the G1

phase and inhibition of cell proliferation.[5]
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Start

1. Weigh MetAP-2-IN-6

2. Add appropriate volume of DMSO

3. Vortex and sonicate to dissolve

4. Aliquot into sterile tubes

5. Store at -20°C or -80°C

End
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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